Cas no 896811-22-6 (3-(4-chlorophenyl)-5-methyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 3-(4-chlorophenyl)-5-methyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 896811-22-6
• MF: C₁₉H₁₆ClN₅
• MW: 349.816842079163
• CID: 5424287
• Update Time: 2025-06-08

3-(4-chlorophenyl)-5-methyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-5-methyl-N-(pyridin-3-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• Pyrazolo[1,5-a]pyrimidin-7-amine, 3-(4-chlorophenyl)-5-methyl-N-(3-pyridinylmethyl)-
• 3-(4-chlorophenyl)-5-methyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C19H16ClN5/c1-13-9-18(22-11-14-3-2-8-21-10-14)25-19(24-13)17(12-23-25)15-4-6-16(20)7-5-15/h2-10,12,22H,11H2,1H3
• InChI Key： XKWCKKSMJQPAIO-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(Cl)C=C3)C=NN1C(NCC1=CC=CN=C1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-chlorophenyl)-5-methyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine

Introduction to 3-(4-chlorophenyl)-5-methyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 896811-22-6) and Its Emerging Applications in Chemical Biology

3-(4-chlorophenyl)-5-methyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine, identified by its CAS number 896811-22-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a class of nitrogen-containing heterocycles widely recognized for their biological activity and therapeutic potential. The presence of multiple pharmacologically relevant substituents, including a 4-chlorophenyl group, a methyl moiety at the 5-position, and a pyridin-3-ylmethyl group at the N-position, contributes to its diverse interactions with biological targets.

The compound’s structure is characterized by a fused bicyclic system consisting of a pyrazole ring connected to a pyrimidine ring. This arrangement creates a rigid framework that can be optimized for binding affinity and selectivity. The 4-chlorophenyl substituent at the C3 position of the pyrazole ring is known to enhance lipophilicity and improve cell membrane permeability, making it an attractive feature for drug design. Additionally, the methyl group at the 5-position of the pyrazole ring introduces steric bulk, which can fine-tune interactions with protein binding sites. The pyridin-3-ylmethyl group at the N7 position of the pyrimidine ring further extends the molecular surface for potential hydrogen bonding or hydrophobic interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 3-(4-chlorophenyl)-5-methyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine may interact with enzymes and receptors involved in critical biological pathways. For instance, its structural features are reminiscent of molecules that inhibit kinases and other enzymes implicated in cancer progression. The pyrazolo[1,5-a]pyrimidine core is particularly interesting because it mimics natural purine derivatives, which are essential components of nucleic acids and play roles in various cellular processes.

In vitro studies have demonstrated that derivatives of this scaffold exhibit promising activity against several targets. The 4-chlorophenyl moiety has been shown to modulate enzyme activity by influencing substrate binding pockets, while the pyridin-3-ylmethyl group can engage in specific hydrogen bonding interactions. These properties make the compound a valuable candidate for further exploration in drug discovery programs targeting neurological disorders, inflammatory diseases, and metabolic syndromes. Moreover, its structural complexity allows for derivatization to enhance potency and selectivity while minimizing off-target effects.

The synthesis of 3-(4-chlorophenyl)-5-methyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 896811-22-6) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazolo[1,5-a]pyrimidine core, followed by functionalization at specific positions using chlorination and alkylation techniques. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale screenings for biological activity.

One of the most compelling aspects of this compound is its potential as an scaffold for structure-based drug design (SBDD). By leveraging high-throughput screening (HTS) data and computational predictions, researchers can identify optimal analogs with enhanced pharmacological profiles. The combination of experimental validation and computational modeling provides a robust framework for developing novel therapeutics. For example, recent studies have highlighted the importance of optimizing hydrogen bonding networks within the binding site to improve drug–target interactions.

The compound’s relevance extends beyond academic research; it has been explored as part of preclinical development pipelines by pharmaceutical companies seeking innovative treatments for unmet medical needs. Its ability to modulate key biological pathways makes it a versatile tool for investigating disease mechanisms and developing targeted interventions. As our understanding of molecular interactions continues to evolve, compounds like 3-(4-chlorophenyl)-5-methyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 896811-22-6) will play an increasingly important role in translational medicine.

Future directions in research may focus on exploring prodrug formulations or combination therapies that enhance bioavailability and therapeutic efficacy. Additionally, investigating its potential as an adjuvant in immunotherapy or as a component of personalized medicine approaches could open new avenues for clinical applications. The integration of artificial intelligence (AI) into drug discovery workflows promises to accelerate the identification of lead compounds like this one by predicting their biological activities with greater accuracy.

In conclusion,3-(4-chlorophenyl)-5-methyl-N-(pyridin-3-ylmethyl) pyrazolo[1,5-a] pyrimidin -7 -amine (CAS No . 896811 -22 -6 ) represents a significant advancement in chemical biology due to its multifaceted pharmacological properties . Its unique structural features , combined with emerging computational tools , position it as a promising candidate for further therapeutic development . As research progresses , this compound is likely to contribute substantially to our understanding of disease mechanisms and provide new opportunities for innovative treatments .